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Compound of Interest

Compound Name: AC-7954

Cat. No.: B1665392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

AC-7954, a non-peptide urotensin-II (UT) receptor agonist. Adherence to these procedures is

critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

I. AC-7954 Safety and Handling Profile
Before handling or disposing of AC-7954, it is crucial to be aware of its known properties and

the required personal protective equipment (PPE).

Property Information Source

Physical Form Solid

Color White

CAS Number 477313-09-0 [1]

Storage Class 11 - Combustible Solids

Personal ProtectiveEquipment

(PPE)

Eyeshields, Gloves, type N95

(US) respirator

II. Step-by-Step Disposal Protocol for AC-7954
The following procedure outlines the recommended steps for the safe disposal of AC-7954.

This protocol is based on general best practices for combustible solid chemical waste. Always
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consult your institution's specific environmental health and safety (EHS) guidelines.

Step 1: Preparation and Personal Protective Equipment (PPE)

Ensure you are in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate PPE as specified in the table above: safety glasses or goggles, chemical-

resistant gloves, and a lab coat. A type N95 (US) respirator is also recommended.

Step 2: Waste Segregation

AC-7954 waste, including any unused product and contaminated materials, must be

segregated from general laboratory waste.

Designate a specific, clearly labeled hazardous waste container for AC-7954. The container

should be made of a material compatible with the chemical.

Step 3: Containerizing Waste

Solid Waste: Carefully transfer any solid AC-7954 waste into the designated hazardous

waste container. Avoid creating dust.

Contaminated Materials: Any materials that have come into contact with AC-7954, such as

weighing paper, gloves, and pipette tips, should also be placed in the designated hazardous

waste container.

Empty Containers: "Empty" containers of AC-7954 should be triple-rinsed with a suitable

solvent (e.g., ethanol or methanol). The rinsate must be collected and disposed of as

hazardous waste in a designated liquid waste container. After rinsing, the container can be

disposed of according to your institution's guidelines for decontaminated labware.

Step 4: Labeling and Storage

Securely close the hazardous waste container.

Label the container clearly with "Hazardous Waste," the full chemical name "(±)-3-(4-

Chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride (AC-7954)," and

the approximate quantity of waste.
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Store the sealed waste container in a designated, secure waste accumulation area, away

from incompatible materials.

Step 5: Final Disposal

Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Never dispose of AC-7954 down the drain or in the regular trash.

III. Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of AC-7954.
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Caption: Logical workflow for the safe disposal of AC-7954 and associated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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